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Introduction

Spidoxamat is a novel insecticide belonging to the ketoenol class of chemistry, developed by
Bayer CropScience.[1] It is classified as a Group 23 insecticide by the Insecticide Resistance
Action Committee (IRAC), targeting the enzyme Acetyl-CoA Carboxylase (ACCase).[2] By
inhibiting ACCase, Spidoxamat disrupts the biosynthesis of lipids in target pests, which is
crucial for their growth, development, and energy metabolism.[1][3] This mode of action makes
it an effective tool for managing a narrow spectrum of piercing-sucking insect pests and mites.
[2][3] Spidoxamat is suitable for both foliar and soil applications and has shown a favorable
safety profile for many beneficial insects, making it a valuable component of Integrated Pest
Management (IPM) programs.[2]

This document provides detailed application notes and protocols for the foliar application of
Spidoxamat, intended for use by researchers, scientists, and drug development professionals.

Data Presentation
Table 1: Target Pests and Efficacy of Spidoxamat (Foliar
Application)
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Application
Target Pest Crop Rate (Active Efficacy Data Source
Ingredient)
Aphids (Aphis Information not Information not
. Cotton ] ]
gossypii) available available
Whiteflies Tomato 0.1784 Ib ai/acre Information not )
(Bemisia tabaci) (Greenhouse) (~200 g ai’ha) available
Hop Aphids,
Two-Spotted H 0.156 Ib ai/acre Information not
ops
Spider Mites, P (~175 g ai/ha) available
Leafhoppers
Spidoxamat 36
) ) g/L + Abamectin Bioefficacy trials
Thrips, Mites Roses )
18 g/L OD ongoing
formulation

Note: Specific quantitative efficacy data such as mortality rates and LC50/LD50 values are not
yet widely available in public literature. The information provided is based on available field trial
protocols.

Table 2: Physical and Chemical Properties of

Spidoxamat
Property Value
Chemical Formula C19H22CINOa4
Molecular Weight 363.8 g/mol
CAS Number 907187-07-9
Chemical Class Tetramic Acid Derivative (Ketoenol)
Mode of Action Acetyl-CoA Carboxylase (ACCase) inhibitor

Experimental Protocols
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Protocol 1: General Efficacy Assessment of Spidoxamat
against Sucking Pests in Field Trials

Objective: To evaluate the efficacy of foliar-applied Spidoxamat for the control of a target
sucking pest (e.g., aphids, whiteflies) on a selected crop.

Materials:

Spidoxamat formulation (e.g., 75% Soluble Granule - SG)

o Test crop plants

o Pressurized backpack sprayer or similar application equipment

o Water

e Adjuvant (if recommended by the formulation label)

» Personal Protective Equipment (PPE)

» Data collection tools (e.g., hand lens, counters, data sheets)

Methodology:

o Experimental Design:

o Establish a randomized complete block design with a minimum of four replications.

o Include an untreated control and a positive control (a standard commercial insecticide) for
comparison.

o Plot size should be adequate to minimize spray drift between plots and allow for
representative sampling.

» Treatment Application:

o Calibrate the sprayer to deliver a precise volume of spray solution per unit area. A spray
volume of >80 gallons per acre can be used as a starting point, but should be adjusted
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based on crop size and canopy density to ensure thorough coverage.

o Prepare the spray solution by accurately measuring the required amount of Spidoxamat
formulation and mixing it with the specified volume of water. If an adjuvant is used, add it
to the tank as per the manufacturer's instructions.

o Apply the treatments to the foliage of the test plants, ensuring uniform coverage of all plant
surfaces, including the undersides of leaves where many sucking pests reside.

o Data Collection:

o Conduct pre-treatment counts of the target pest population (adults, nymphs, and/or eggs)
on a representative number of leaves or plants per plot.

o Perform post-treatment counts at set intervals (e.g., 3, 7, and 14 days after application) to
assess the reduction in the pest population.

o Record any signs of phytotoxicity on the treated plants at each assessment interval.
o Data Analysis:

o Calculate the percentage of pest mortality or population reduction for each treatment
relative to the untreated control.

o Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine
significant differences between treatments.

Protocol 2: Laboratory Bioassay to Determine the LC50
of Spidoxamat

Obijective: To determine the median lethal concentration (LC50) of Spidoxamat for a specific
target pest.

Materials:
e Technical grade Spidoxamat

e Solvent (e.g., acetone)
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« Distilled water
o Surfactant
o Leaf discs from the host plant of the target pest
o Petri dishes or similar bioassay arenas
e Target pest population (uniform age/stage)
e Micropipettes
e Spray tower or leaf-dip apparatus
Methodology:
e Preparation of Test Solutions:
o Prepare a stock solution of Spidoxamat in the chosen solvent.

o Create a series of serial dilutions from the stock solution to obtain a range of
concentrations. A preliminary range-finding test may be necessary to determine the
appropriate concentration range.

o Include a control solution containing only the solvent and surfactant in water.
e Treatment Application:

o Leaf-dip method: Dip leaf discs into each test solution for a standardized period (e.g., 10
seconds) and allow them to air dry.

o Spray tower method: Place leaf discs in the spray tower and apply a uniform deposit of
each test solution.

o Pest Infestation:

o Place the treated leaf discs in the bioassay arenas.
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o Introduce a known number of target pests (e.g., 20-30 adult whiteflies or aphids) into each
arena.

e |ncubation and Assessment:

o Maintain the bioassay arenas under controlled environmental conditions (temperature,
humidity, and photoperiod).

o Assess pest mortality at regular intervals (e.g., 24, 48, and 72 hours after infestation).
Pests that are unable to move when prodded with a fine brush are considered dead.

e Data Analysis:

o Correct the mortality data for control mortality using Abbott's formula.

o Perform probit analysis to calculate the LC50 value and its 95% confidence limits.
Mandatory Visualizations
Caption: Mechanism of action of Spidoxamat on the fatty acid biosynthesis pathway.

Caption: General workflow for foliar application of Spidoxamat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spidoxamat Application Protocols for Foliar Treatment:
A Comprehensive Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6598133#spidoxamat-application-protocols-for-foliar-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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